6,9,12,20,23,28-Hexaoxa-1,3,15,17-tetrazabicyclo[15.8.5]triacontane-2,16-dithione

• IUPAC Name: 6,9,12,20,23,28-hexaoxa-1,3,15,17-tetrazabicyclo[15.8.5]triacontane-2,16-dithione
• InChI: InChI=1S/C20H38N4O6S2/c31-19-21-1-7-25-13-17-30-18-14-26-8-2-22-20(32)24-4-10-27-9-3-23(19)5-11-28-15-16-29-12-6-24/h1-18H2,(H,21,31)(H,22,32)
• InChI Key: INLZTUAVFCLGJW-UHFFFAOYSA-N
• Canonical SMILES: C1COCCOCCOCCNC(=S)N2CCOCCN(CCOCCOCC2)C(=S)N1
• Molecular Formula: C20H38N4O6S2
• Molecular Weight: 494.7 g/mol

Description

6,9,12,20,23,28-Hexaoxa-1,3,15,17-tetrazabicyclo[1585]triacontane-2,16-dithione is a complex organic compound with a unique structure characterized by multiple oxygen and nitrogen atoms forming a bicyclic framework

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 6,9,12,20,23,28-Hexaoxa-1,3,15,17-tetrazabicyclo[15.8.5]triacontane-2,16-dithione typically involves multiple steps, starting from simpler organic molecules. The process may include esterification, mesylation, azide substitution, reduction, and hydrolysis . Each step requires specific reagents and conditions to ensure the desired transformations occur efficiently.

Industrial Production Methods

Industrial production of this compound would likely involve scaling up the laboratory synthesis methods, optimizing reaction conditions for higher yields and purity. This may include the use of continuous flow reactors and advanced purification techniques to meet industrial standards.

Chemical Reactions Analysis

Types of Reactions

6,9,12,20,23,28-Hexaoxa-1,3,15,17-tetrazabicyclo[15.8.5]triacontane-2,16-dithione can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized under specific conditions to form sulfoxides or sulfones.

Reduction: Reduction reactions can convert certain functional groups within the molecule to more reduced forms.

Substitution: The compound can participate in nucleophilic or electrophilic substitution reactions, depending on the reagents and conditions used.

Common Reagents and Conditions

Common reagents for these reactions include oxidizing agents like hydrogen peroxide, reducing agents such as lithium aluminum hydride, and various nucleophiles or electrophiles for substitution reactions .

Major Products Formed

The major products formed from these reactions depend on the specific reaction conditions and reagents used. For example, oxidation may yield sulfoxides or sulfones, while substitution reactions can introduce new functional groups into the molecule.

Scientific Research Applications

6,9,12,20,23,28-Hexaoxa-1,3,15,17-tetrazabicyclo[15.8.5]triacontane-2,16-dithione has several scientific research applications:

Chemistry: It can be used as a ligand in coordination chemistry, forming complexes with various metal ions.

Biology: The compound may have potential as a biochemical probe or in drug design due to its unique structure.

Medicine: Research may explore its potential therapeutic applications, such as in the development of new pharmaceuticals.

Industry: It could be used in the synthesis of advanced materials or as a catalyst in certain industrial processes.

Mechanism of Action

The mechanism by which 6,9,12,20,23,28-Hexaoxa-1,3,15,17-tetrazabicyclo[15.8.5]triacontane-2,16-dithione exerts its effects involves its interaction with specific molecular targets. The compound’s structure allows it to form stable complexes with metal ions, which can influence various biochemical pathways and reactions. The exact pathways and targets depend on the specific application and context in which the compound is used .

Comparison with Similar Compounds

Similar Compounds

7,7,9,9,11,11-Hexamethyl-3,6,8,10,12,15-hexaoxa-7,9,11-trisilaheptadecane: This compound has a similar bicyclic structure but includes silicon atoms.

24-MEO-3,6,9,12,15,18-HEXAOXA-BICYCLO(18.3.1)TETRACOSA-1(23),20(24),21-TRIENE: Another compound with a similar framework but different functional groups.

Uniqueness

6,9,12,20,23,28-Hexaoxa-1,3,15,17-tetrazabicyclo[158